Cas no 2168404-40-6 (3,5-dimethyl-2-(piperidin-4-yl)piperidine)

• Product Name: 3,5-dimethyl-2-(piperidin-4-yl)piperidine
• CAS No: 2168404-40-6
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6240054
• PubChem ID: 165551129
• Update Time: 2025-06-10

3,5-dimethyl-2-(piperidin-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-2-(piperidin-4-yl)piperidine
• EN300-1477657
• 2168404-40-6

• Inchi： 1S/C12H24N2/c1-9-7-10(2)12(14-8-9)11-3-5-13-6-4-11/h9-14H,3-8H2,1-2H3
• InChI Key： WTUHQOUZBKNSMN-UHFFFAOYSA-N
• SMILES： N1CC(C)CC(C)C1C1CCNCC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 24.1Ų

Additional information on 3,5-dimethyl-2-(piperidin-4-yl)piperidine

Introduction to 3,5-dimethyl-2-(piperidin-4-yl)piperidine (CAS No. 2168404-40-6)

3,5-dimethyl-2-(piperidin-4-yl)piperidine, identified by its Chemical Abstracts Service (CAS) number 2168404-40-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in the development of novel therapeutic agents.

The molecular structure of 3,5-dimethyl-2-(piperidin-4-yl)piperidine consists of a central piperidine ring substituted with a methyl group at the 3-position and another at the 5-position, further linked to a piperidinyl moiety at the 2-position. This particular arrangement of functional groups contributes to its unique chemical properties and reactivity, which are being explored for various applications in drug discovery.

In recent years, there has been growing interest in piperidine derivatives due to their role as key pharmacophores in many bioactive molecules. The presence of the piperidinyl group in 3,5-dimethyl-2-(piperidin-4-yl)piperidine enhances its potential as a scaffold for designing compounds with improved pharmacokinetic profiles and target-specific interactions. This has led to its investigation in several preclinical studies aimed at identifying new treatments for diverse therapeutic conditions.

One of the most compelling aspects of 3,5-dimethyl-2-(piperidin-4-yl)piperidine is its versatility in medicinal chemistry. Researchers have leveraged its structural framework to develop molecules with potential applications in areas such as central nervous system (CNS) disorders, cardiovascular diseases, and inflammation. The compound's ability to modulate biological pathways makes it an attractive candidate for further exploration.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3,5-dimethyl-2-(piperidin-4-yl)piperidine and biological targets. These studies have revealed insights into how the compound binds to specific receptors and enzymes, providing valuable information for optimizing its pharmacological properties. Such findings are crucial for translating preclinical data into effective clinical therapies.

The synthesis of 3,5-dimethyl-2-(piperidin-4-yl)piperidine presents unique challenges due to its complex stereochemistry. However, modern synthetic methodologies have enabled more efficient and scalable production processes. These advancements have not only improved the availability of the compound for research purposes but also reduced costs, making it more accessible for further development.

In addition to its pharmacological potential, 3,5-dimethyl-2-(piperidin-4-yl)piperidine has been studied for its role in chemical biology. Its interaction with cellular components has been investigated to understand how it affects signaling pathways and cellular processes. Such studies provide a foundation for developing targeted therapies that can modulate disease-related mechanisms.

The future prospects of 3,5-dimethyl-2-(piperidin-4-yl)piperidine are promising, with ongoing research aimed at uncovering new applications and refining its therapeutic potential. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in shaping the next generation of pharmaceutical interventions.

The exploration of 3,5-dimethyl-2-(piperidin-4-yl)piperidine also highlights the importance of interdisciplinary collaboration in drug discovery. By integrating knowledge from chemistry, biology, and medicine, researchers can accelerate the development of innovative treatments that address unmet medical needs. This compound serves as a testament to the power of such collaborative efforts.

In conclusion,3,5-dimethyl-2-(piperidin-4-y)pip ridine (CAS No. 2168404 40 6) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications Its unique structural features and biological activities make it a valuable compound for ongoing research efforts aimed at developing novel treatments for various diseases The continued investigation into this molecule underscores its importance as a tool for scientific discovery and medical innovation